Cas no 21383-22-2 (3-hydrazinyl-4,5-dihydro-1,2,4-triazin-5-one)

• Product Name: 3-hydrazinyl-4,5-dihydro-1,2,4-triazin-5-one
• CAS No: 21383-22-2
• MF: C₃H₅N₅O
• MW: 127.104698896408
• CID: 287506
• PubChem ID: 135515789
• Update Time: 2025-10-31

3-hydrazinyl-4,5-dihydro-1,2,4-triazin-5-one Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazin-5(2H)-one,3-hydrazinyl-
• 1,2,4-triazin-5-ol, 3-hydrazinyl-
• 3-hydrazinyl-1,2,4-triazin-5-ol
• EN300-104373
• AKOS006223505
• 3-hydrazinyl-4,5-dihydro-1,2,4-triazin-5-one
• CS-0117541
• SCHEMBL5924355
• AKOS015831851
• Oprea1_291697
• 3-hydrazinyl-4H-1,2,4-triazin-5-one
• NSC146048
• NSC-146048
• SCHEMBL18528354
• CHEMBL21890
• 3-hydrazino-1,2,4-triazin-5(2h)-one
• DTXSID50301716
• 3-hydrazino-1,2,4-triazin-5(4h)-one
• 21383-22-2
• 3-hydrazinyl-1,2,4-triazin-5(4H)-one
• SCHEMBL17234295

• Inchi： 1S/C3H5N5O/c4-7-3-6-2(9)1-5-8-3/h1H,4H2,(H2,6,7,8,9)
• InChI Key： VZVCIMDPWUKXBT-UHFFFAOYSA-N
• SMILES： O=C1C=NN=C(NN)N1

Computed Properties

• Exact Mass: 127.04955
• Monoisotopic Mass: 127.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 91.9Ų

Experimental Properties

• Density: 1.95
• Boiling Point: 255.6°Cat760mmHg
• Flash Point: 108.4°C
• Refractive Index: 1.84
• PSA: 91.87

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,2,4-triazines